Cas no 1135283-18-9 (3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine
• CAS No: 1135283-18-9
• MF: C₈H₃ClF₃N
• MW: 205.564331293106
• MDL: MFCD11840989
• CID: 4572445
• PubChem ID: 40148048
• Update Time: 2025-09-19

3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine
• [3-Chloro-5-(trifluoromethyl)pyridin-2-yl]acetylene
• Pyridine, 3-chloro-2-ethynyl-5-(trifluoromethyl)-
• G70309
• SCHEMBL17180597
• DTXSID901246892
• CS-0325213
• MGBAONQLGHVNRS-UHFFFAOYSA-N
• 1135283-18-9
• AKOS005071730
• AD-5008
• MFCD11840989

• MDL： MFCD11840989
• Inchi： 1S/C8H3ClF3N/c1-2-7-6(9)3-5(4-13-7)8(10,11)12/h1,3-4H
• InChI Key： MGBAONQLGHVNRS-UHFFFAOYSA-N
• SMILES： C1(C#C)=NC=C(C(F)(F)F)C=C1Cl

Computed Properties

• Exact Mass: 204.9906113g/mol
• Monoisotopic Mass: 204.9906113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Boiling Point: 24°/0.1mm

3-Chloro-2-ethynyl-5-(trifluoromethyl)pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes